2-(4-methoxybenzyl)pyrrolidine

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]pyrrolidine
• InChI: InChI=1S/C12H17NO/c1-14-12-6-4-10(5-7-12)9-11-3-2-8-13-11/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key: QAMFOPPPDHATJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CCCN2
• Molecular Formula: C12H17NO
• DSSTOX Substance ID: DTXSID00407353
• Molecular Weight: 191.27 g/mol
• CAS No.: 66162-38-7

Description

2-(4-Methoxybenzyl)pyrrolidine is a chemical compound characterized by the presence of a pyrrolidine ring substituted with a 4-methoxybenzyl group

Scientific Research Applications

2-(4-Methoxybenzyl)pyrrolidine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to bioactive compounds.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

Target of Action

It’s known that pyrrolidine derivatives, which this compound is a part of, have been associated with a wide range of biological activities .

Mode of Action

Pyrrolidine derivatives have been found to exhibit various modes of action, including antimicrobial, antiviral, anticancer, anti-inflammatory, anticonvulsant, cholinesterase inhibition, and carbonic anhydrase inhibition .

Biochemical Pathways

It’s known that pyrrolidine derivatives can affect a wide range of biochemical pathways .

Result of Action

It’s known that pyrrolidine derivatives can exhibit a wide range of biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-methoxybenzyl)pyrrolidine typically involves the reaction of pyrrolidine with 4-methoxybenzyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions: 2-(4-Methoxybenzyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form a secondary amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products:

Oxidation: Formation of 4-methoxybenzaldehyde or 4-methoxybenzoic acid.

Reduction: Formation of this compound secondary amine.

Substitution: Formation of various substituted pyrrolidine derivatives.

Comparison with Similar Compounds

Pyrrolidine: The parent compound, which lacks the 4-methoxybenzyl group.

4-Methoxybenzylamine: A related compound with a similar functional group but different core structure.

N-Benzylpyrrolidine: A compound with a benzyl group instead of a 4-methoxybenzyl group.

Uniqueness: 2-(4-Methoxybenzyl)pyrrolidine is unique due to the presence of both the pyrrolidine ring and the 4-methoxybenzyl group, which confer specific chemical and biological properties

Synthesis routes and methods

Procedure details

Add 80 ml of trifluoroacetic acid to 15 g of the title compound of Example 17 with ice cooling, and stir the produced reaction mixture for 2 hours at room temperature. Distil off the acid under a vacuum. Dissolve the resulting residue in 250 ml of diethyl ether and wash the thus-prepared solution with almost saturated cold sodium carbonate solution (150 ml) and saturated sodium chloride solution. Dry the washed solution over sodium sulfate and distil off the ether before dissolving the residue in 300 ml of ethanol and reducing it with Raney nickel/hydrogen. Concentrate the reduced solution to an oil and distil the oil under a vacuum to obtain 7.5 g (76% of theory) of the title compound (b.p. 88° to 90° at 0.008 mm of Hg).